Cas no 1181458-98-9 (1-(2,6-difluorophenyl)propan-2-amine hydrochloride)

• Product Name: 1-(2,6-difluorophenyl)propan-2-amine hydrochloride
• CAS No: 1181458-98-9
• MF: C₉H₁₂ClF₂N
• MW: 207.6480884552
• CID: 4575639
• Update Time: 2025-10-29

1-(2,6-difluorophenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)propan-2-amine hydrochloride

• Inchi： 1S/C9H11F2N.ClH/c1-6(12)5-7-8(10)3-2-4-9(7)11;/h2-4,6H,5,12H2,1H3;1H
• InChI Key： MDIBMDIWHFUNPH-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1F)F)C(N)C.Cl

Experimental Properties

• Melting Point: NA

1-(2,6-difluorophenyl)propan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,6-difluorophenyl)propan-2-amine hydrochloride

Introduction to 1-(2,6-Difluorophenyl)Propan-2-Amine Hydrochloride (CAS No. 1181458-98-9)

1-(2,6-Difluorophenyl)propan-2-amine hydrochloride, also known by its CAS registry number CAS No. 1181458-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its versatile reactivity and biological activity.

The structure of 1-(2,6-difluorophenyl)propan-2-amine hydrochloride comprises a central propanamine moiety attached to a 2,6-difluorophenyl group. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring introduces electronic effects that enhance the compound's stability and reactivity. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have explored the role of CAS No. 1181458-98-9 in various biochemical pathways. Researchers have identified its potential as a modulator of enzyme activity, particularly in pathways related to metabolic disorders and neurodegenerative diseases. The compound's ability to interact with specific protein targets has been validated through in vitro assays and computational docking studies, highlighting its promise as a lead compound for drug discovery.

In terms of synthesis, 1-(2,6-difluorophenyl)propan-2-amine hydrochloride can be prepared via several routes, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The use of green chemistry principles in these syntheses has also been emphasized to reduce environmental impact.

The application of CAS No. 1181458-98-9 extends beyond pharmaceuticals. It has been investigated as a building block in agrochemicals and advanced materials. For instance, its incorporation into polymer structures has shown potential for enhancing material properties such as thermal stability and mechanical strength.

From an analytical standpoint, the characterization of 1-(2,6-difluorophenyl)propan-2-amine hydrochloride involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular conformation and stereochemistry, which are critical for understanding its biological interactions.

In conclusion, CAS No. 1181458-98-9, or 1-(2,6-difluorophenyl)propan-2-amine hydrochloride, stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural features, coupled with recent research advancements, underscore its importance in modern chemical research and development.